Cas no 284-18-4 (9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI))
![9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI) structure](https://ossimg.kuujia.com/scimg/500/284-18-4x500.png)
284-18-4 structure
Product Name:9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI)
9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- 9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI)
- 9-azabicyclo[4.2.1]nonane
- 9-Azabicyclo(4.2.1)nonane
- AKOS006355456
- SCHEMBL1829675
- 284-18-4
- DTXSID40951067
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- Inchi： 1S/C8H15N/c1-2-4-8-6-5-7(3-1)9-8/h7-9H,1-6H2
- InChI Key： DSHVZHFQUXGOPC-UHFFFAOYSA-N
- SMILES： N1C2CCCCC1CC2
Computed Properties
- Exact Mass: 125.12055
- Monoisotopic Mass: 125.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI) Related Literature
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1. Regioselective synthesis of bridged azabicyclic compounds using radical translocations/cyclisations of methyl 2-alkynyl-1-(o-iodobenzoyl)pyrrolidine-2-carboxylates: a formal total synthesis of (±)-epibatidineMasazumi Ikeda,Yasuhiro Kugo,Yukari Kondo,Taro Yamazaki,Tatsunori Sato J. Chem. Soc. Perkin Trans. 1 1997 3339
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2. Synthesis and nicotinic acetylcholine-binding properties of epibatidine homologues: homoepibatidine and dihomoepibatidineJohn R. Malpass,David A. Hemmings,Anna L. Wallis,Stephen R. Fletcher,Shailendra Patel homologues: homoepibatidine and dihomoepibatidine. John R. Malpass David A. Hemmings Anna L. Wallis Stephen R. Fletcher Shailendra Patel J. Chem. Soc. Perkin Trans. 1 2001 1044
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3. Transannular cyclisation of cyclo-olefinic N-chloro-amines. Synthesis of azabicyclic compoundsJ. W. Bastable,J. D. Hobson,W. D. Riddell J. Chem. Soc. Perkin Trans. 1 1972 2205
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4. A short and efficient route to (±)-anatoxin-aPhilip J. Parsons,Nicholas P. Camp,J. Mark Underwood,Darren M. Harvey J. Chem. Soc. Chem. Commun. 1995 1461
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5. Synthetic and stereochemical studies directed towards anatoxin-aNicholas J. S. Huby,Richard G. Kinsman,David Lathbury,Peter G. Vernon,Timothy Gallagher J. Chem. Soc. Perkin Trans. 1 1991 145
284-18-4 (9-Azabicyclo[4.2.1]nonane(7CI,8CI,9CI)) Related Products
- 765-38-8(2-Methylpyrrolidine)
- 41720-98-3((2R)-2-methylpyrrolidine)
- 59335-84-1((2S)-2-methylpyrrolidine)
- 279-40-3(7-Azabicyclo[2.2.1]heptane)
- 280-05-7(8-Azabicyclo[3.2.1]octane)
- 124602-03-5(2-(2-methylpropyl)pyrrolidine)
- 1003-28-7(2-ethylpyrrolidine)
- 3378-71-0(2,5-dimethylpyrrolidine)
- 13748-14-6(2-Propylazepane)
- 1121-44-4(2-Propylpyrrolidine)
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